Cas no 2248289-88-3 (Tert-butyl 2-amino-6-bromo-3-fluorobenzoate)

• Product Name: Tert-butyl 2-amino-6-bromo-3-fluorobenzoate
• CAS No: 2248289-88-3
• MF: C₁₁H₁₃BrFNO₂
• MW: 290.128825902939
• CID: 6221301
• PubChem ID: 137938690
• Update Time: 2025-05-24

Tert-butyl 2-amino-6-bromo-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2248289-88-3
• EN300-6508391
• Tert-butyl 2-amino-6-bromo-3-fluorobenzoate

• Inchi： 1S/C11H13BrFNO2/c1-11(2,3)16-10(15)8-6(12)4-5-7(13)9(8)14/h4-5H,14H2,1-3H3
• InChI Key： UAIUABCZFYWHAS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 289.01137g/mol
• Monoisotopic Mass: 289.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-6-bromo-3-fluorobenzoate

Tert-butyl 2-amino-6-bromo-3-fluorobenzoate

The compound Tert-butyl 2-amino-6-bromo-3-fluorobenzoate (CAS No: 2248289-88-3) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl ester group attached to a benzoate ring substituted with amino, bromo, and fluoro groups. The combination of these functional groups makes it a versatile molecule with potential uses in drug delivery systems, polymer synthesis, and advanced materials development.

Recent studies have highlighted the importance of Tert-butyl 2-amino-6-bromo-3-fluorobenzoate in the development of novel drug delivery systems. Researchers have found that the presence of the tert-butyl group enhances the compound's solubility in organic solvents, making it an ideal candidate for encapsulating hydrophobic drugs. Additionally, the amino group provides opportunities for further functionalization, such as conjugation with targeting ligands or bioactive molecules. This dual functionality makes the compound a promising tool in the field of nanomedicine.

In terms of synthesis, Tert-butyl 2-amino-6-bromo-3-fluorobenzoate can be prepared through a multi-step process involving nucleophilic aromatic substitution and esterification reactions. The synthesis begins with the bromination of a suitable aromatic compound, followed by fluorination and subsequent amino group introduction. The final step involves esterification with tert-butanol to form the desired product. This synthesis pathway has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

The physical properties of Tert-butyl 2-amino-6-bromo-3-fluorobenzoate are also worth noting. It has a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic reactions and as an intermediate in pharmaceutical manufacturing.

One of the most exciting applications of Tert-butyl 2-amino-6-bromo-3-fluorobenzoate is in the field of materials science. Recent research has demonstrated its ability to act as a precursor for the synthesis of advanced polymers with tailored mechanical and thermal properties. By incorporating this compound into polymer backbones, scientists have been able to create materials with enhanced durability and resistance to environmental factors such as UV radiation and temperature fluctuations.

Furthermore, Tert-butyl 2-amino-6-bromo-3-fluorobenzoate has shown potential in electronic applications due to its ability to act as a dielectric material. Studies have revealed that thin films prepared from this compound exhibit excellent dielectric constants and low loss tangents, making them suitable for use in high-frequency electronic devices such as capacitors and antennas.

In conclusion, Tert-butyl 2-amino-6-bromo-3-fluorobenzoate (CAS No: 2248289-88-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative materials and technologies.